Cas no 3620-45-9 (3-amino-5-methyloxolan-2-one hydrochloride)

• Product Name: 3-amino-5-methyloxolan-2-one hydrochloride
• CAS No: 3620-45-9
• MDL: MFCD28505938
• CID: 4649885
• PubChem ID: 22325459
• Update Time: 2025-10-11

3-amino-5-methyloxolan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyloxolan-2-one hydrochloride

• MDL： MFCD28505938

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-5-methyloxolan-2-one hydrochloride

3-Amino-5-Methyloxolan-2-One Hydrochloride: A Comprehensive Overview

3-Amino-5-methyloxolan-2-one hydrochloride, also known by its CAS number 3620-45-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various synthetic pathways. Recent studies have highlighted its role in modulating cellular processes, making it a subject of extensive research.

The molecular structure of 3-amino-5-methyloxolan-2-one hydrochloride consists of a cyclic ketone with an amino group at the 3-position and a methyl group at the 5-position. This configuration imparts the compound with distinctive chemical properties, including reactivity towards nucleophilic attacks and the ability to participate in enamine formation. The hydrochloride salt form ensures stability and solubility in aqueous solutions, which is advantageous for both laboratory studies and potential therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-amino-5-methyloxolan-2-one hydrochloride. Researchers have explored various routes, including the use of organocatalysts and microwave-assisted reactions, to optimize the synthesis process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale production.

In terms of pharmacological activity, 3-amino-5-methyloxolan-2-one hydrochloride has been investigated for its potential as a bioisostere in drug design. Its ability to mimic the pharmacophore of certain bioactive molecules makes it a valuable tool in creating novel drug candidates. Recent studies have demonstrated its role in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress.

The compound's versatility extends to its application in materials science. Researchers have explored its use as a building block for constructing complex molecular architectures, such as macrocycles and supramolecular assemblies. These applications leverage the compound's ability to form hydrogen bonds and engage in π-interactions, contributing to the development of advanced materials with tailored properties.

In conclusion, 3-amino-5-methyloxolan-2-one hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.